(Z)-2-(2-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl diethylcarbamate

• IUPAC Name: [(2Z)-2-[(2-fluorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] N,N-diethylcarbamate
• InChI: InChI=1S/C20H18FNO4/c1-3-22(4-2)20(24)25-14-9-10-15-17(12-14)26-18(19(15)23)11-13-7-5-6-8-16(13)21/h5-12H,3-4H2,1-2H3/b18-11-
• InChI Key: BTXRYXOHGDUNCB-WQRHYEAKSA-N
• Canonical SMILES: CCN(CC)C(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC=CC=C3F)O2
• Isomeric SMILES: CCN(CC)C(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=CC=C3F)/O2
• Molecular Formula: C20H18FNO4
• Molecular Weight: 355.4 g/mol

Description

(Z)-2-(2-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl diethylcarbamate, also known as FDC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. FDC is a member of the benzofuran family, which is known for its diverse pharmacological activities.

Scientific Research Applications

• Chemiluminescence Mechanisms The chemiluminescent reaction of a related compound, ethyl (5-fluoro-2-oxo-2,3-dihydrobenzofuran-3-yl) carbamate, was studied to understand its mechanism. It provided insights into the existence of a 1,2-dioxetanone intermediate, revealing critical details about the thermal instability and reaction kinetics of similar compounds (Ciscato et al., 2014).

• Anticancer and Antimicrobial Activities Investigations into thiazolone derivatives, closely related to the (Z)-2-(2-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl diethylcarbamate, have shown significant anticancer and antimicrobial activities. These findings highlight the potential of similar compounds in developing new therapeutic agents (Pansare et al., 2019).

• Synthesis of Novel Derivatives Research has been conducted on the synthesis of new derivatives involving similar structures for evaluating their potential in pharmacological applications. Such studies contribute to the development of new compounds with possible therapeutic benefits (Khalifa & Abdelbaky, 2008).

• Molecular Structure and Characterization Studies on the molecular structure of related compounds, like 3-oxo-2,3-dihydrobenzofuran, have been pivotal in understanding their chemical properties and potential applications in various fields, including pharmaceuticals (Mérour & Cossais, 1991).

• Anticonvulsant Activity Research into imidazolone derivatives has revealed their anticonvulsant activity, providing a basis for exploring similar compounds in the treatment of neurological disorders (Khalifa et al., 2012).